2-chloro-N-(1-pyrimidin-2-ylpiperidin-3-yl)propanamide
Overview
Description
Scientific Research Applications
Synthesis and Pharmacological Applications of Piperidine Derivatives
Piperidines are essential building blocks in drug design and play a significant role in the pharmaceutical industry. Their derivatives appear in over twenty classes of pharmaceuticals and alkaloids . Let’s explore the applications of this compound:
Synthesis of Piperidine Derivatives:Specific Applications of 2-Chloro-N-(1-(pyrimidin-2-yl)piperidin-3-yl)propanamide
Now, let’s focus on the unique applications of this specific compound:
Derivatization Reagent for Carboxyl Groups on Peptides:- Application : 2-Chloro-N-(1-(pyrimidin-2-yl)piperidin-3-yl)propanamide can be used as a derivatization reagent for carboxyl groups on peptides. This process enhances the analysis of phosphopeptides .
- Application : Researchers have employed 2-Chloro-N-(1-(pyrimidin-2-yl)piperidin-3-yl)propanamide in the synthesis of novel fluorescent dyes. These dyes find applications as biosensors for protein assays .
- Application : Preliminary studies suggest that this compound exhibits anti-tubercular activity. Further investigations are needed to determine its efficacy and mechanism of action .
Mechanism of Action
Target of Action
It’s known that similar compounds, such as n-(pyridin-2-yl)amides, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
It’s known that similar compounds interact with their targets via various mechanisms, such as c–c bond cleavage promoted by i2 and tbhp .
Biochemical Pathways
Similar compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of Action
Similar compounds have shown significant activity against various diseases, suggesting that this compound may have similar effects .
properties
IUPAC Name |
2-chloro-N-(1-pyrimidin-2-ylpiperidin-3-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN4O/c1-9(13)11(18)16-10-4-2-7-17(8-10)12-14-5-3-6-15-12/h3,5-6,9-10H,2,4,7-8H2,1H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFRUZAPXNDWNAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCCN(C1)C2=NC=CC=N2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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